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Compound of Interest

8-Methylchroman-4-amine
Compound Name:

hydrochloride
CAS No.: 191608-12-5
Cat. No.: B575950

Get Quote

Executive Summary & Molecule Profile[2]

8-Methylchroman-4-amine hydrochloride is a critical chiral building block, often utilized in the
synthesis of serotonergic modulators and other CNS-active pharmaceutical ingredients (APISs).
[1][2][3] Its structural rigidity (chroman scaffold) and basicity (primary amine at C4) present
specific analytical challenges:

o Chirality: The C4 position is a stereocenter.[2] Enantiomeric purity is a Critical Quality
Attribute (CQA).[2]

¢ Peak Tailing: The primary amine interacts strongly with residual silanols on silica-based
columns.[1][2][3]

¢ UV Detection: The chromophore (trisubstituted benzene ring) has moderate UV absorbance,
requiring optimized wavelength selection or MS detection for trace impurities.[2]
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Compound Identification

Property Detail

] 8-Methyl-3,4-dihydro-2H-chromen-4-amine
Chemical Name

hydrochloride

1807890-95-4 (S-isomer); 1807940-14-2 (R-
CAS Number ]

isomer)
Molecular Formula C1oH13NO[L][2][3][4][5][6][7] - HCI
Molecular Weight 199.68 g/mol (Salt); 163.22 g/mol (Free Base)
pKa (Calc.) ~9.5 (Amine)

. Soluble in Water, Methanol, DMSO; Sparingly

Solubility

soluble in ACN.[2]

Analytical Strategy Workflow

The following diagram illustrates the integrated control strategy for this molecule.
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Figure 1: Analytical Control Strategy. Four parallel workflows ensure complete characterization
of the drug substance.

Method 1: Achiral Purity & Assay (UHPLC-UV)[1][2]
[3]

Objective: Quantification of the main peak and detection of process-related impurities (e.g., 8-
methylchroman-4-one).

Scientific Rationale (Expertise Pillar)

Primary amines often exhibit severe tailing on C18 columns due to ion-exchange interactions
with silanols.[1][2][3] To mitigate this, we employ a low pH strategy.[2] At pH 2.5, silanols are
protonated (neutral), reducing interaction with the positively charged amine.[2] Alternatively, a
"Chaotropic” salt (Perchlorate) or ion-pairing agent could be used, but simple acidic buffers are
more MS-compatible and robust.[1][2][3]

Protocol Parameters
Parameter Condition

C18 End-capped (e.g., Waters XSelect CSH

Column C18 or Agilent Zorbax Eclipse Plus), 100 x 2.1
mm, 1.7 pm

Mobile Phase A 0.1% Formic Acid in Water (pH ~2.[1][2][3][8]7)

Mobile Phase B Acetonitrile (LC-MS Grade)

Flow Rate 0.4 mL/min

Column Temp 40°C

i UV at 215 nm (primary) and 254 nm

Detection
(secondary)

Injection Vol 2.0 uL

Gradient Table
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Time (min) % A % B Curve

0.0 95 5 Initial

1.0 95 5 Isocratic Hold
8.0 10 90 Linear Ramp
10.0 10 90 Wash

10.1 95 5 Re-equilibration
13.0 95 5 End

System Suitability Criteria:
e Tailing Factor (Tf): < 1.5[2]
e Theoretical Plates (N): > 5000[2]

e %RSD (n=6 injections): < 1.0%[2]

Method 2: Chiral Separation (Normal Phase HPLC)
[2]

Objective: Determine Enantiomeric Excess (%ee). The (S)-enantiomer is typically the bioactive
target, while the (R)-enantiomer is an impurity.[1][2]

Scientific Rationale

Chroman-4-amines separate well on polysaccharide-based stationary phases (Amylose or
Cellulose carbamates).[1][2][3] Since the sample is a hydrochloride salt, it must either be:

» Neutralized in-situ: By adding a base (Diethylamine, DEA) to the mobile phase.[2]

o Free-based: Extracted into hexane/organic solvent prior to injection (Preferred for column
longevity).[1][2]

Protocol Parameters
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Parameter Condition
Chiralpak AD-H or OD-H (Amylose/Cellulose
Column tris(3,5-dimethylphenylcarbamate)), 250 x 4.6
mm, 5 pm
) n-Hexane : Isopropanol : Diethylamine (90 : 10 :
Mobile Phase
0.1 viviv)
Mode Isocratic
Flow Rate 1.0 mL/min
Temperature 25°C (Ambient)
Detection UV at 220 nm
Dissolve 5 mg salt in 1 mL 0.1M NaOH, extract
Sample Prep with 2 mL Hexane.[1][2][3] Inject Hexane layer.

[2][9][10]

Note: If using immobilized chiral columns (e.g., Chiralpak IA/IC), you may use DCM or Ethyl

Acetate to improve solubility if the hexane extraction is inefficient.[2]

Method 3: Counter-ion Quantification (Titration)[2]

Objective: Confirm the stoichiometry of the Hydrochloride salt (Target: 17.5 - 18.5% w/w

Chloride).

Protocol:

potentiometric endpoint.[2]

Titrant: 0.1 N Silver Nitrate (AgNO3).[2]

Apparatus: Automatic Potentiometric Titrator with Silver Electrode.

Solvent: 50 mL Water + 5 mL 2% Nitric Acid.[2]

Procedure: Dissolve ~100 mg of sample (accurately weighed) in solvent. Titrate to
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e Calculation:

[2]

Logic for Method Development (Decision Tree)

Use this logic flow when adapting these methods for specific formulations or crude reaction
mixtures.
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Figure 2: Decision Matrix for optimizing detection and chiral separation conditions.
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Disclaimer:This protocol is intended for research and development purposes. All analytical
methods should be validated according to ICH Q2(R1) guidelines before use in a GMP
environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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